molecular formula C5H8ClN3 B6267415 (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine CAS No. 1017785-44-2

(4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine

Cat. No. B6267415
CAS RN: 1017785-44-2
M. Wt: 145.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine” is a chemical compound that belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .


Molecular Structure Analysis

The molecular structure of “(4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine” consists of a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms . The compound also contains a methyl group and a chloro group attached to the pyrazole ring .

Scientific Research Applications

Medicinal Chemistry: Antitubercular Agents

The compound has been utilized in the design and synthesis of novel heterocyclic chalcones, which show promise as antitubercular agents. This application leverages the compound’s ability to act as a scaffold for creating molecules that can potentially inhibit the growth of Mycobacterium tuberculosis .

Drug Discovery: Antileishmanial and Antimalarial Agents

In drug discovery, this pyrazole derivative has been explored for its antileishmanial and antimalarial properties. Molecular simulation studies have justified its potent in vitro activity against the promastigote form of Leishmania, with a desirable binding pattern in the active site of the target enzyme .

Synthetic Chemistry: Large-Scale Synthesis

The compound is involved in large-scale synthetic processes. It has been used in a sulfone displacement approach for the large-scale synthesis of related pyrimidin-2-amine derivatives, highlighting its versatility in organic synthesis .

Future Directions

Pyrazole derivatives, including “(4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine”, continue to be a topic of interest in medicinal chemistry due to their wide range of biological activities . Future research may focus on the synthesis of new pyrazole derivatives and the exploration of their potential therapeutic applications .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine involves the reaction of 4-chloro-3-methyl-1H-pyrazole with formaldehyde and ammonium chloride in the presence of a reducing agent.", "Starting Materials": [ "4-chloro-3-methyl-1H-pyrazole", "Formaldehyde", "Ammonium chloride", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 4-chloro-3-methyl-1H-pyrazole in a suitable solvent such as ethanol or methanol.", "Step 2: Add formaldehyde and ammonium chloride to the reaction mixture.", "Step 3: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Quench the reaction by adding water or a suitable acid to the mixture.", "Step 6: Extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate.", "Step 7: Purify the product by recrystallization or column chromatography." ] }

CAS RN

1017785-44-2

Product Name

(4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine

Molecular Formula

C5H8ClN3

Molecular Weight

145.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.